Cas no 2228432-03-7 (tert-butyl N-{4,5-dimethoxy-2-2-(methylamino)propan-2-ylphenyl}carbamate)

• Product Name: tert-butyl N-{4,5-dimethoxy-2-2-(methylamino)propan-2-ylphenyl}carbamate
• CAS No: 2228432-03-7
• MF: C₁₇H₂₈N₂O₄
• MW: 324.415225028992
• CID: 6188660
• PubChem ID: 165827727
• Update Time: 2025-06-20

tert-butyl N-{4,5-dimethoxy-2-2-(methylamino)propan-2-ylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4,5-dimethoxy-2-2-(methylamino)propan-2-ylphenyl}carbamate
• 2228432-03-7
• tert-butyl N-{4,5-dimethoxy-2-[2-(methylamino)propan-2-yl]phenyl}carbamate
• EN300-1891755

• Inchi： 1S/C17H28N2O4/c1-16(2,3)23-15(20)19-12-10-14(22-8)13(21-7)9-11(12)17(4,5)18-6/h9-10,18H,1-8H3,(H,19,20)
• InChI Key： WQQOEAYJHZSIDJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=CC=1C(C)(C)NC)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 324.20490738g/mol
• Monoisotopic Mass: 324.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.8Ų

Additional information on tert-butyl N-{4,5-dimethoxy-2-2-(methylamino)propan-2-ylphenyl}carbamate

Introduction to tert-butyl N-{4,5-dimethoxy-2-2-(methylamino)propan-2-ylphenyl}carbamate (CAS No. 2228432-03-7)

Tert-butyl N-{4,5-dimethoxy-2-2-(methylamino)propan-2-ylphenyl}carbamate (CAS No. 2228432-03-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, dimethoxy substituents, and a methylamino functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of tert-butyl N-{4,5-dimethoxy-2-2-(methylamino)propan-2-ylphenyl}carbamate is particularly noteworthy for its potential in drug design and development. The tert-butyl carbamate moiety is known for its ability to enhance the stability and bioavailability of compounds, making it a valuable component in the synthesis of prodrugs. The dimethoxy groups on the aromatic ring provide additional stability and can influence the compound's solubility and binding affinity to specific receptors. The methylamino group, on the other hand, can modulate the compound's interaction with biological targets, such as enzymes or receptors.

Recent studies have highlighted the potential of tert-butyl N-{4,5-dimethoxy-2-2-(methylamino)propan-2-ylphenyl}carbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation in diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, tert-butyl N-{4,5-dimethoxy-2-2-(methylamino)propan-2-ylphenyl}carbamate has also been investigated for its neuroprotective properties. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and reduce neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress markers.

The pharmacokinetic profile of tert-butyl N-{4,5-dimethoxy-2-2-(methylamino)propan-2-ylphenyl}carbamate has been another area of focus in recent research. Studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it a promising candidate for further development as an oral therapeutic agent.

In terms of safety and toxicity, preliminary studies have indicated that tert-butyl N-{4,5-dimethoxy-2-2-(methylamino)propan-2-ylphenyl}carbamate has a favorable safety profile at therapeutic doses. However, more extensive toxicological evaluations are necessary to fully understand its safety profile in humans. Ongoing clinical trials are aimed at assessing the safety and efficacy of this compound in various disease models.

The synthetic route for producing tert-butyl N-{4,5-dimethoxy-2-2-(methylamino)propan-2-ylphenyl}carbamate has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the tert-butyl carbamate group, the introduction of dimethoxy substituents, and the addition of the methylamino group. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve efficiency and reduce environmental impact.

In conclusion, tert-butyl N-{4,5-dimethoxy-2-2-(methylamino)propan-2-ylphenyl}carbamate (CAS No. 2228432-03-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments for various diseases.